2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C20H15Cl2N3O2
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 2,5-dichloro-N-[2-(pyridin-3-ylmethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C20H15Cl2N3O2/c21-14-7-8-17(22)16(10-14)20(27)25-18-6-2-1-5-15(18)19(26)24-12-13-4-3-9-23-11-13/h1-11H,12H2,(H,24,26)(H,25,27)
• InChI Key: SOVLIKOXDAEAQI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CN=CC=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO), which is located in the outer mitochondrial membrane. TSPO is involved in a variety of biological processes, including cholesterol transport, steroidogenesis, and apoptosis. DPA-714 has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide binds to TSPO, which is involved in the regulation of mitochondrial function and cellular metabolism. TSPO has been shown to play a role in the regulation of apoptosis, oxidative stress, and inflammation. This compound has been shown to modulate these processes by regulating TSPO expression and activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of mitochondrial function, the regulation of apoptosis, and the regulation of immune responses. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide in scientific research is its high selectivity for TSPO, which allows for the visualization and quantification of TSPO expression in vivo. However, one limitation of using this compound is its relatively low binding affinity for TSPO, which can result in low signal-to-noise ratios in PET imaging studies.

Future Directions

There are many future directions for the use of 2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide in scientific research. One potential application is in the development of new therapies for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, which are characterized by the loss of mitochondrial function and the accumulation of toxic protein aggregates. This compound may also have applications in the development of new cancer therapies by targeting TSPO expression in cancer cells. Additionally, this compound may have applications in the development of new anti-inflammatory therapies by regulating TSPO expression and activity in immune cells.

Synthesis Methods

2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide can be synthesized using a multi-step process involving the reaction of 2,5-dichlorobenzoic acid with 2-amino-3-pyridinecarboxylic acid, followed by the reaction of the resulting intermediate with 2-aminobenzoyl chloride. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

2,5-dichloro-N-(2-{[(3-pyridinylmethyl)amino]carbonyl}phenyl)benzamide has been widely used in scientific research for its potential applications in various fields, including neuroimaging, cancer research, and inflammation. In neuroimaging, this compound has been used as a radiotracer for positron emission tomography (PET) imaging to visualize TSPO expression in the brain. In cancer research, this compound has been shown to have anti-proliferative effects on cancer cells by inducing apoptosis. In inflammation, this compound has been used to study the role of TSPO in the regulation of immune responses.